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Compound of Interest

Compound Name: 3-Ethyl-3-methylhexane

Cat. No.: B13421731

In the realm of hydrocarbon research and application, a nuanced understanding of isomeric
effects on physical properties is paramount. This guide provides an in-depth comparison of the
physical characteristics of 3-Ethyl-3-methylhexane and its straight-chain isomer, n-nonane.
Both are alkanes with the chemical formula C9H20, yet their structural divergence leads to
significant differences in their physical behavior. This analysis is critical for researchers,
scientists, and drug development professionals in applications ranging from solvent selection to
fuel formulation and chromatographic separations.

Molecular Structure: The Root of Divergence

The fundamental difference between 3-Ethyl-3-methylhexane and n-nonane lies in their
molecular architecture. n-Nonane is a linear, unbranched alkane, characterized by a nine-
carbon chain. This elongated structure allows for significant surface area contact between
adjacent molecules. In contrast, 3-Ethyl-3-methylhexane is a branched-chain alkane. The
presence of an ethyl and a methyl group on the third carbon of the hexane backbone results in
a more compact, globular shape.

Caption: Molecular structures of n-nonane and 3-Ethyl-3-methylhexane.

These structural distinctions directly influence the intermolecular forces, primarily London
dispersion forces, which govern the physical properties of these nonpolar compounds.[1]
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The differing molecular geometries of 3-Ethyl-3-methylhexane and n-nonane give rise to
measurable differences in their physical properties. The following table summarizes these key
characteristics.

Physical Property 3-Ethyl-3-methylhexane n-Nonane
Boiling Point 140.7 °C[2][3][4] 150.8 °C to 151 °C[5][6][7]
Melting Point -112.99 °C to -74.3 °C[2][3] -53 °C to -51 °C[5][6][8]
] 0.724 g/cm3to 0.741 g/cm3[2] 0.718 g/mL to 0.72 g/cm3[5]
Density
[41[] [10][11]
Flash Point 29.2 °C[2][3][4] 31 °C[6][10]
0.59 kPa (approx. 4.43 mmHg)
Vapor Pressure @ 25°C 7.56 mmHg[2][4] 6]
Viscosity @ 25°C Data not readily available 0.6696 cP[12]
Refractive Index 1.408 to 1.4120[2][3][4] 1.4054[5]

Mechanistic Insights into Property Differences
Boiling Point

The higher boiling point of n-nonane is a direct consequence of its linear structure.[13] The
larger surface area of the straight-chain molecule allows for more extensive intermolecular
contact, leading to stronger cumulative London dispersion forces.[14][15] More energy is
therefore required to overcome these forces and transition the substance from a liquid to a
gaseous state. Conversely, the branched, more compact structure of 3-Ethyl-3-methylhexane

results in a smaller surface area, weaker van der Waals forces, and consequently, a lower
boiling point.[14][16]

Melting Point

The trend in melting points is more complex. While branching generally lowers boiling points,
its effect on melting points depends on how well the molecules can pack into a crystal lattice.
[17] In this case, the linear n-nonane molecules can align and pack more efficiently into a

stable crystal structure, resulting in a significantly higher melting point compared to the more
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irregularly shaped 3-Ethyl-3-methylhexane. The branching in 3-Ethyl-3-methylhexane
disrupts the formation of a well-ordered solid, hence its much lower melting point.

Density

The densities of the two isomers are quite similar, which is expected as they have the same
molecular weight. The slight variations can be attributed to the differences in molecular packing
in the liquid state.

Experimental Protocol: Determination of Boiling
Point (ASTM D1120)

To empirically validate the boiling point differences, a standardized method such as ASTM
D1120, "Standard Test Method for Boiling Point of Engine Coolants,” can be adapted.[18][19]
[20][21][22] This method provides a robust framework for determining the equilibrium boiling
point of liquids at atmospheric pressure.

Objective: To accurately measure and compare the boiling points of 3-Ethyl-3-methylhexane
and n-nonane.

Apparatus:

100-mL round-bottom, short-neck, heat-resistant glass flask

Water-cooled reflux condenser

Calibrated partial immersion thermometer (ASTM 2C or equivalent)

Electric heating mantle

Boiling stones (silicon carbide or similar)

Barometer

Procedure:

o Sample Preparation: Place 60 mL of the sample (either 3-Ethyl-3-methylhexane or n-
nonane) into the 100-mL round-bottom flask.
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Boiling Stones: Add a few boiling stones to the flask to ensure smooth boiling and prevent
bumping.

Apparatus Assembly:

o Position the thermometer in the flask such that the top of the bulb is level with the bottom
of the side arm of the flask.

o Connect the flask to the reflux condenser.
o Place the flask in the electric heating mantle.

Heating: Apply heat to the flask. Adjust the heating rate so that the liquid boils and a steady
reflux is established. This is indicated by a constant temperature reading on the
thermometer.

Equilibrium Boiling Point: Record the temperature when it remains constant for at least two
minutes. This is the equilibrium boiling point.

Barometric Correction: Record the atmospheric pressure from the barometer. Correct the
observed boiling point to standard pressure (760 mmHg) using the appropriate correction
formula.

Repeatability: Repeat the procedure for the other isomer to ensure accurate and comparable
results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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